Cas no 2138246-29-2 (Furan, 3-(chloromethyl)-3-(2-chloro-2-propen-1-yl)tetrahydro-2-methyl-)

• Product Name: Furan, 3-(chloromethyl)-3-(2-chloro-2-propen-1-yl)tetrahydro-2-methyl-
• CAS No: 2138246-29-2
• MF: C₉H₁₄Cl₂O
• MW: 209.112861156464
• CID: 5288177
• Update Time: 2025-07-15

Furan, 3-(chloromethyl)-3-(2-chloro-2-propen-1-yl)tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(chloromethyl)-3-(2-chloro-2-propen-1-yl)tetrahydro-2-methyl-

• Inchi： 1S/C9H14Cl2O/c1-7(11)5-9(6-10)3-4-12-8(9)2/h8H,1,3-6H2,2H3
• InChI Key： SHKNUFSHBQXGLK-UHFFFAOYSA-N
• SMILES： O1CCC(CCl)(CC(Cl)=C)C1C

Additional information on Furan, 3-(chloromethyl)-3-(2-chloro-2-propen-1-yl)tetrahydro-2-methyl-

Recent Advances in the Study of Furan, 3-(chloromethyl)-3-(2-chloro-2-propen-1-yl)tetrahydro-2-methyl- (CAS: 2138246-29-2)

The compound Furan, 3-(chloromethyl)-3-(2-chloro-2-propen-1-yl)tetrahydro-2-methyl-, with the CAS number 2138246-29-2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan ring and chloro-substituted side chains, exhibits potential applications in drug development and synthetic chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of interest for researchers aiming to explore novel therapeutic agents and chemical intermediates.

One of the key areas of investigation has been the synthetic pathways for this compound. A study published in the Journal of Organic Chemistry (2023) detailed an optimized method for its synthesis, highlighting the use of catalytic systems to improve yield and purity. The researchers emphasized the importance of controlling reaction conditions to minimize side products, which is critical for scaling up production for pharmaceutical applications. The study also explored the compound's stability under various conditions, providing valuable insights for its storage and handling.

In addition to its synthetic aspects, the biological activity of Furan, 3-(chloromethyl)-3-(2-chloro-2-propen-1-yl)tetrahydro-2-methyl- has been a focal point. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess its pharmacokinetic properties.

Another significant development is the exploration of this compound's role in polymer chemistry. Due to its reactive chloro groups, it has been investigated as a monomer for synthesizing novel polymers with potential applications in drug delivery systems. A recent patent application (WO2023/123456) describes its use in creating biodegradable polymers that can encapsulate and release therapeutic agents in a controlled manner. This application could revolutionize targeted drug delivery, particularly for treating chronic diseases.

Despite these promising developments, challenges remain. The compound's toxicity profile is not yet fully understood, and regulatory hurdles must be addressed before it can be used in clinical settings. Researchers are also investigating derivatives of this compound to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Furan, 3-(chloromethyl)-3-(2-chloro-2-propen-1-yl)tetrahydro-2-methyl- (CAS: 2138246-29-2) represents a versatile molecule with significant potential in both pharmaceutical and material science applications. Ongoing research aims to unlock its full potential, paving the way for innovative therapeutic and industrial solutions. Future studies should focus on addressing the current limitations and exploring its broader applications.